Cas no 261951-73-9 (3-Fluoro-4-methylphenylacetonitrile)

3-Fluoro-4-methylphenylacetonitrile structure

261951-73-9 structure

Product Name:3-Fluoro-4-methylphenylacetonitrile

CAS No:261951-73-9

Molecular Formula:C₉H₈NF

Molecular Weight:149.16492

MDL:MFCD01631535

CID:67322

PubChem ID:2774623

3-Fluoro-4-methylphenylacetonitrile Properties

Names and Identifiers

- 3-Fluoro-4-methylphenylacetonitrile
- (3-fluoro-4-methylphenyl)acetonitrile
- 2-(3-fluoro-4-methylphenyl)ethanenitrile
- 3-fluoro-4-methylbenzyl cyanide
- AC1MCOQ0
- AG-E-81853
- SBB055118
- TS-01955
- 261951-73-9
- FT-0649964
- EN300-1853160
- SCHEMBL8282785
- A5199
- CS-0135400
- 2-(3-fluoro-4-methylphenyl)acetonitrile
- DTXSID10379133
- AMY24769
- MFCD01631535
- Benzeneacetonitrile, 3-fluoro-4-methyl-
- AKOS006228387
- DB-023856
- +Expand
- MDL： MFCD01631535
- InChIKey： XQPIJOIPFIRHRO-UHFFFAOYSA-N
- Inchi： 1S/C9H8FN/c1-7-2-3-8(4-5-11)6-9(7)10/h2-3,6H,4H2,1H3
- SMILES： CC1=C(C=C(C=C1)CC#N)F

Computed Properties

Exact Mass: 149.06414
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 149.064
Heavy Atom Count: 11
Complexity: 170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 23.8A^2

Experimental Properties

PSA: 23.79
Refractive Index: 1.507
Boiling Point: 233.8±25.0 °C at 760 mmHg
Melting Point: No data available
Vapor Pressure: 0.1±0.5 mmHg at 25°C
Flash Point: 93.4±26.9 °C
Color/Form: No data avaiable
Density: 1.1±0.1 g/cm3

3-Fluoro-4-methylphenylacetonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002SND-250mg	Benzeneacetonitrile, 3-fluoro-4-methyl-	261951-73-9	95+%	250mg	$16.00
A2B Chem LLC	AB29641-250mg	3-Fluoro-4-methylphenylacetonitrile	261951-73-9	95+%	250mg	$10.00	2024-04-20
Aaron	AR002SVP-100mg	Benzeneacetonitrile, 3-fluoro-4-methyl-	261951-73-9	95%	100mg	$11.00
abcr	AB129918-5 g	3-Fluoro-4-methylphenylacetonitrile; 98%	261951-73-9		5g	€214.40	2023-05-10
Ambeed	A102627-250mg	3-Fluoro-4-methylphenylacetonitrile	261951-73-9	95+%	250mg	$13.0	2024-07-28
Apollo Scientific	PC0368-1g	3-Fluoro-4-methylphenylacetonitrile	261951-73-9	98%	1g	£27.00	2023-09-01
Chemenu	CM184706-25g	3-Fluoro-4-methylphenylacetonitrile	261951-73-9	95%	25g	$503
Crysdot LLC	CD12090417-25g	3-Fluoro-4-methylphenylacetonitrile	261951-73-9	95+%	25g	$538	2024-07-24
Enamine	EN300-1853160-0.05g	2-(3-fluoro-4-methylphenyl)acetonitrile	261951-73-9		0.05g	$83.0	2023-09-18
eNovation Chemicals LLC	K91970-1g	3-Fluoro-4-methylphenylacetonitrile	261951-73-9	97%	1g	$181	2022-04-06

3-Fluoro-4-methylphenylacetonitrile Related Literature

1. Synthesis and characterization of guanidinate tin(ii) complexes for ring-opening polymerization of cyclic esters†

Phonpimon Wongmahasirikun Dalton Trans., 2020,49, 8460-8471
2. VIII.—Researches on the action of the copper-zinc couple on organic bodies. Part IV. On iodide of allyl

J. Chem. Soc., 1874,27, 208-212
3. Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines†

David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
4. The electrostatic capacity of aluminium and tantalum anode films

Trans. Faraday Soc., 1927,23, 42-51
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Anal. Methods, 2020,12, 2422-2424
6. Back cover

Lab Chip, 2017,17, 2139-2140
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Jasper Delaey,Lobke De Vos,Peter Dubruel,Sandra Van Vlierberghe,Bert Van den Bogerd Biomater. Sci., 2022,10, 2440-2461
8. Volumetric measurements by image segmentation on centrifugal microfluidic platforms in motion†

Alexei Kazarine,Eric D. Salin Lab Chip, 2014,14, 3572-3581
9. A 3D porous hetero-metal compound with helical channels†

Hai-Yang Liu,Zhen-Jie Zhang,Wei Shi,Bin Zhao,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan Dalton Trans., 2009, 4416-4419
10. Stoichiometry, temperature, solvent, metal-directed syntheses of metal–organic frameworks based on flexible V-shaped methylenebis(3,5-dimethylpyrazole) and various aromatic dicarboxylate acids†

CrystEngComm, 2013,15, 3654-3663

261951-73-9 (3-Fluoro-4-methylphenylacetonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:261951-73-9)3-Fluoro-4-methylphenylacetonitrile

Purity:99%

Quantity:25g

Price($):385.0